Cas no 112520-09-9 (Benzo[1,3]dithiole 1,1,3,3-tetraoxide)

• Product Name: Benzo[1,3]dithiole 1,1,3,3-tetraoxide
• CAS No: 112520-09-9
• MF: C₇H₆O₄S₂
• MW: 218.250139713287
• MDL: MFCD08693227
• CID: 1083066
• PubChem ID: 13777356
• Update Time: 2025-09-28

Benzo[1,3]dithiole 1,1,3,3-tetraoxide Chemical and Physical Properties

Names and Identifiers

• Benzo[1,3]dithiole 1,1,3,3-tetraoxide
• 1,3-Benzodithiole, 1,1,3,3-tetraoxide
• 1λ⁶,3λ⁶-benzodithiole 1,1,3,3-tetraoxide
• 1,3-Benzodithiol 1,1,3,3-tetraoxide
• Benzo[1,3]dithiole1,1,3,3-tetraoxide
• 1H-1lambda~6~,3lambda~6~-Benzodithiole-1,1,3,3(2H)-tetrone
• 112520-09-9
• 2H-1??,3??-BENZODITHIOLE-1,1,3,3-TETRONE
• SCHEMBL255966
• DB-333886
• AKOS000277759
• DTXSID20549128
• 1lambda6,3lambda6-benzodithiole 1,1,3,3-tetraoxide
• CS-0032545
• CS-15454

• MDL： MFCD08693227
• Inchi： 1S/C7H6O4S2/c8-12(9)5-13(10,11)7-4-2-1-3-6(7)12/h1-4H,5H2
• InChI Key： RMLMPZCKCXISTB-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2S(C1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 217.97075102g/mol
• Monoisotopic Mass: 217.97075102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids